2-[(1S,5R)-1-Bicyclo[3.1.0]hexanyl]ethanol
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Overview
Description
“2-[(1S,5R)-1-Bicyclo[3.1.0]hexanyl]ethanol” is a chemical compound with the molecular formula C8H14O . It is a derivative of bicyclo[3.1.0]hexane.
Synthesis Analysis
The synthesis of bicyclo[3.1.0]hexanes, which includes “this compound”, can be achieved via a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . This process involves the use of an organic or an iridium photoredox catalyst and blue LED irradiation . The reaction yields good results for a broad range of cyclopropene and cyclopropylaniline derivatives .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a bicyclic hexane ring attached to an ethanol group . The molecular weight of this compound is approximately 126.196 Da .Scientific Research Applications
Green Chemistry and Biofuel Research
Ionic Liquids for Alcohol Extraction : Research by Chapeaux et al. (2008) explores the use of ionic liquids for extracting alcohols from water, a process relevant for biofuel production and purification. This study underscores the importance of finding efficient separation techniques for biofuels and related compounds (Chapeaux et al., 2008).
Biomass-Derived Gasoline Additives : Sacia et al. (2015) describe the synthesis of biomass-derived methylcyclopentane as a gasoline additive, highlighting the potential of biomass as a source for sustainable fuel additives. This work reflects the broader interest in utilizing renewable resources for fuel production (Sacia et al., 2015).
Organic Synthesis and Material Science
Fluorescent Sensors : Yang et al. (2003) developed a ratiometric fluorescent sensor for Ag(I) with high selectivity and sensitivity, demonstrating the application of organic compounds in the development of chemical sensors (Yang et al., 2003).
Supramolecular Helices : Sarvary et al. (2002) investigated the self-assembly of chiral bicyclic keto-alcohols into supramolecular helices, showcasing the relevance of organic compounds in constructing complex molecular architectures (Sarvary et al., 2002).
Analytical Chemistry
- Ethanol in Gasoline Analysis : Conklin et al. (2014) developed a method for determining ethanol content in gasoline using FT-IR spectroscopy, illustrating the importance of analytical methods in fuel quality control (Conklin et al., 2014).
Future Directions
Properties
IUPAC Name |
2-[(1S,5R)-1-bicyclo[3.1.0]hexanyl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O/c9-5-4-8-3-1-2-7(8)6-8/h7,9H,1-6H2/t7-,8-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFHVYWJQIWFRAI-HTQZYQBOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC2(C1)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2C[C@@]2(C1)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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